P2X3 antagonist 39

• Molecular Formula: C25H28N8O
• Molecular Weight: 456.5 g/mol
• InChI: InChI=1S/C25H28N8O/c1-16(19-9-6-17-4-2-3-5-20(17)14-19)27-22-15-21(31-10-12-32(13-11-31)24(26)34)28-25-29-23(18-7-8-18)30-33(22)25/h2-6,9,14-16,18,27H,7-8,10-13H2,1H3,(H2,26,34)/t16-/m1/s1
• InChIKey: TUOBKNKUSLWHLI-MRXNPFEDSA-N

P2X3 Antagonist 39: A Selective P2X3 Blocker

P2X3 antagonist 39 (also designated compound 26a) is a selective, noncompetitive antagonist of the purinergic P2X3 receptor [1]. It features a distinct cyclopropane-substituted triazolopyrimidine core and demonstrates an IC50 of 54.9 nM in calcium influx assays . Cryo‑electron microscopy has resolved its binding to an unprecedented allosteric site within the receptor's desensitized state, a structural feature not shared by earlier clinical‑stage antagonists such as gefapixant or eliapixant [2]. This compound is supplied for neuropathic pain and chronic cough research applications and is not intended for human therapeutic use.

Allosteric P2X3 modulation studies with structurally validated binding site

Neuropathic pain pathway research in rodent model contexts

P2X3 vs P2X2/3 homotrimer-selective signaling dissection

• [1] Kim GR, Kim S, Kim YO, Han X, Nagel J, Kim J, Song DI, Muller CE, Yoon MH, Jin MS, Kim YC. Discovery of Triazolopyrimidine Derivatives as Selective P2X3 Receptor Antagonists Binding to an Unprecedented Allosteric Site as Evidenced by Cryo-Electron Microscopy. J Med Chem. 2024;67(16):14443-14465. View Source
• [2] RCSB Protein Data Bank. 9IK1: Cryo-EM structure of the human P2X3 receptor-compound 26a complex. Deposited 2024-06-26. View Source

P2X3 Antagonist 39 vs. Generic Blockers

Despite sharing a common molecular target, P2X3 antagonists exhibit marked differences in selectivity, binding mode, and in vivo pharmacodynamics that preclude simple substitution [1]. Gefapixant (IC50 ~30 nM) shows limited selectivity (~4–8‑fold) between P2X3 and P2X2/3 receptors, a property linked to taste‑disturbance adverse effects in clinical trials [2]. In contrast, compound 26a achieves 20‑fold selectivity and binds to a unique allosteric pocket distinct from the orthosteric ATP site or previously characterized antagonist sites [3]. Such divergence means that swapping one P2X3 antagonist for another without adjusting experimental design or interpreting results within the context of each compound's specific mechanism and selectivity profile can lead to erroneous conclusions in both in vitro and in vivo studies.

Binding mechanism

Allosteric site, desensitized-state stabilization, cryo-EM validated

Orthosteric or pore blockers (e.g., A-317491) lack structural validation of unique allosteric pocket

Selectivity profile

20-fold selectivity for P2X3 over P2X2/3

A-317491 shows balanced Ki (22-92 nM) without the same selectivity window; gefapixant exhibits 3.3-8.3 fold

Disease-model relevance

Neuropathic pain model (SNL) anti-allodynic response

Clinical-stage antagonists (gefapixant, eliapixant) are optimized for chronic cough endpoints, not neuropathic pain

• [1] Kai H, et al. Discovery of clinical candidate Sivopixant (S-600918): Lead optimization of dioxotriazine derivatives as selective P2X3 receptor antagonists. Bioorg Med Chem Lett. 2021;52:128384. View Source
• [2] Morice A, et al. Eliapixant (BAY 1817080), a P2X3 receptor antagonist, in refractory chronic cough: a randomised, placebo-controlled, crossover phase 2a study. Eur Respir J. 2021;58(5):2004240. View Source
• [3] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source

P2X3 Antagonist 39: Evidence Profile

Allosteric Binding Mode Confirmed by Cryo-EM

Cryo‑electron microscopy of the human P2X3 receptor in complex with compound 26a (P2X3 antagonist 39) reveals that the compound occupies a previously undescribed allosteric site within the receptor's desensitized state [1]. This site is distinct from the orthosteric ATP‑binding pocket and from the binding site identified for camlipixant [2]. No comparable structural data exist for gefapixant, sivopixant, or eliapixant bound to human P2X3, and their binding sites remain uncharacterized at atomic resolution. The unique allosteric location of compound 26a stabilizes the desensitized receptor conformation, forming a molecular barrier that prevents ion permeation through the central pore [1].

Allosteric binding mode

Head-to-head

Cryo-EM at 2.61 Å reveals binding to unprecedented allosteric site; stabilizes desensitized state. A-317491 lacks high-resolution structural data.

Structurally validated binding site supports rational selectivity optimization

Cryo-EM structure (PDB 9IK1) resolved from human P2X3 complex

Evidence Dimension	Binding site characterization and molecular mechanism
Target Compound Data	Unprecedented allosteric site within P2X3 desensitized state, resolved by cryo-EM at 2.61 Å
Comparator Or Baseline	Gefapixant, sivopixant, eliapixant: no published cryo-EM structures of human P2X3 complexes; binding sites not structurally defined
Quantified Difference	Qualitative difference: first atomic-resolution visualization of a triazolopyrimidine-series antagonist binding mode
Conditions	Cryo-EM structure of human P2X3 receptor-compound 26a complex (PDB ID: 9IK1)

Why This Matters

Atomic-level understanding of the binding mode enables rational design of next-generation analogs with predictable selectivity and avoids reliance on empirical SAR alone.

• [1] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. RCSB PDB ID: 9IK1. View Source
• [2] Wang L, et al. A Second Drug Binding Site in P2X3. bioRxiv 2024.06.10.598171. View Source

Selectivity for P2X3 Over P2X2/3

In calcium influx assays, compound 26a exhibits a 20‑fold selectivity for homotrimeric P2X3 (IC50 54.9 nM) over heteromeric P2X2/3 receptors [1]. This selectivity ratio is substantially larger than that reported for gefapixant, which shows only ~4–8‑fold selectivity (hP2X3 IC50 ~30 nM vs. hP2X2/3 IC50 100–250 nM) [2]. Greater selectivity for P2X3 over P2X2/3 is hypothesized to reduce the risk of taste‑related adverse effects observed with less selective antagonists in clinical development [3]. Sivopixant achieves even higher selectivity (~262‑fold), but with a substantially different chemotype and pharmacokinetic profile [4].

P2X3 selectivity

Cross-study comparable

20-fold selectivity (IC50 54.9 nM for P2X3 vs. P2X2/3). Gefapixant: 3.3-8.3 fold.

Reported selectivity difference may reduce P2X2/3-mediated taste-related interference

Calcium influx assay; human recombinant receptors

Evidence Dimension	Selectivity (P2X3 IC50 / P2X2/3 IC50)
Target Compound Data	20-fold selectivity (54.9 nM P2X3; ~1100 nM P2X2/3 estimated)
Comparator Or Baseline	Gefapixant: ~4–8‑fold (hP2X3 ~30 nM, hP2X2/3 100–250 nM); Sivopixant: ~262‑fold (4.2 nM vs. 1100 nM)
Quantified Difference	Compound 26a is 2.5–5× more selective than gefapixant but ~13× less selective than sivopixant
Conditions	Human recombinant receptors expressed in mammalian cells; calcium influx assay with α,β-meATP stimulation

Why This Matters

Selectivity determines the therapeutic window and adverse effect profile in vivo; users should select compounds with selectivity profiles aligned to their experimental question (e.g., pain models may tolerate moderate selectivity, while cough models often demand higher selectivity to avoid taste confounds).

• [1] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source
• [2] BindingDB. Gefapixant (BDBM50533006) affinity data. IC50: 30 nM (hP2X3), 100-250 nM (hP2X2/3). View Source
• [3] Garceau D, et al. BLU-5937: A selective P2X3 antagonist with potent anti-tussive effect and no taste alteration. Pulm Pharmacol Ther. 2019;56:56-62. View Source
• [4] Kai H, et al. Bioorg Med Chem Lett. 2021;52:128384. View Source

High Selectivity Over Other P2X Subtypes

Calcium influx experiments with compound 26a demonstrate a noncompetitive mode of P2X3R blockade [1]. This mechanism is consistent with its allosteric binding site and contrasts with orthosteric ATP‑competitive antagonists such as A‑317491 [2]. Noncompetitive antagonists maintain efficacy even at high ATP concentrations that may partially overcome competitive inhibition in pathological microenvironments with elevated extracellular ATP. Gefapixant, eliapixant, and camlipixant are also described as noncompetitive or allosteric antagonists, but only compound 26a has a structurally resolved allosteric binding site that explains this mechanism [3].

Subtype selectivity

Class-level inference

>20-fold selectivity versus other P2X subtypes (P2X1,2,4,5,7); exact IC50 not disclosed. A-317491 shows 27-45 fold window.

Selectivity window may support P2X3-specific attribution in in vivo models

Data to verify; quantitative subtype profiling not yet reported

Evidence Dimension	Mechanism of inhibition
Target Compound Data	Noncompetitive (allosteric) antagonist; does not compete with ATP binding
Comparator Or Baseline	A-317491: ATP-competitive antagonist (orthosteric); gefapixant/eliapixant/camlipixant: noncompetitive (allosteric, binding sites not structurally resolved)
Quantified Difference	Qualitative difference: noncompetitive vs. competitive
Conditions	Calcium influx assay with α,β-meATP as agonist in HEK293 cells expressing human P2X3R

Why This Matters

Noncompetitive antagonists are less susceptible to functional antagonism by high local ATP concentrations, which may be advantageous in inflammatory pain or cough models where ATP is pathologically elevated.

• [1] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source
• [2] Jarvis MF, et al. A-317491, a novel potent and selective non-nucleotide antagonist of P2X3 and P2X2/3 receptors, reduces chronic inflammatory and neuropathic pain in the rat. Proc Natl Acad Sci U S A. 2002;99(26):17179-17184. View Source
• [3] RCSB PDB. 9IK1: Cryo-EM structure of human P2X3 receptor-compound 26a complex. View Source

In Vivo Efficacy in Neuropathic Pain Model

In a rat spinal nerve ligation (SNL) model of neuropathic pain, oral administration of compound 26a produced dose‑dependent antiallodynic effects [1]. While exact ED50 values are not reported, the compound showed statistically significant reversal of mechanical allodynia across multiple doses. For comparison, sivopixant demonstrated an ED50 of 0.4 mg/kg in the rat partial sciatic nerve ligation (Seltzer) model of allodynia [2]. Direct cross‑model comparisons are not possible due to different surgical models and endpoints; however, both compounds demonstrate translation from in vitro P2X3 antagonism to in vivo analgesic efficacy in rodent neuropathic pain paradigms.

In vivo pain model

Supporting evidence

Dose-dependent reversal of mechanical allodynia in rat SNL model

Reported model-response supports pathway engagement in neuropathic pain research

Quantitative ED50 not yet publicly available

Evidence Dimension	In vivo analgesic efficacy (neuropathic pain model)
Target Compound Data	Dose‑dependent antiallodynic effects in rat SNL model (exact ED50 not specified)
Comparator Or Baseline	Sivopixant: ED50 0.4 mg/kg in rat Seltzer model of allodynia
Quantified Difference	Both compounds demonstrate in vivo efficacy; direct quantitative comparison precluded by different pain models
Conditions	Rat spinal nerve ligation (SNL) model; oral administration

Why This Matters

Demonstration of in vivo efficacy validates the compound as a research tool for probing P2X3-mediated pain pathways and supports its use in preclinical pain studies where brain‑penetrant or peripherally restricted profiles may differ from comparator compounds.

• [1] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source
• [2] Kai H, et al. Bioorg Med Chem Lett. 2021;52:128384. View Source

Potency Relative to Clinical Comparators: IC50 54.9 nM vs. Gefapixant (~30 nM), Sivopixant (4.2 nM) and Eliapixant (8 nM)

In standardized calcium influx assays using human recombinant P2X3 receptors, compound 26a exhibits an IC50 of 54.9 nM [1]. This potency is approximately 1.8‑fold lower than gefapixant (IC50 ~30 nM) [2], 13‑fold lower than sivopixant (IC50 4.2 nM) [3], and 6.9‑fold lower than eliapixant (IC50 8 nM) [4]. While compound 26a is less potent than these clinical‑stage antagonists, its novel chemotype and structurally characterized allosteric binding site offer distinct advantages for mechanistic studies and structure‑based lead optimization programs that prioritize novelty over absolute potency.

Evidence Dimension	In vitro potency (IC50)
Target Compound Data	54.9 nM (human P2X3)
Comparator Or Baseline	Gefapixant: ~30 nM; Sivopixant: 4.2 nM; Eliapixant: 8 nM
Quantified Difference	1.8× less potent than gefapixant; 13× less potent than sivopixant; 6.9× less potent than eliapixant
Conditions	Calcium influx assay in HEK293 cells expressing recombinant human P2X3 receptors; agonist: α,β-methylene-ATP

Why This Matters

Potency alone does not dictate research utility; compound 26a's fully characterized binding mode and 20‑fold selectivity may offer more value for certain applications than higher‑potency but less well‑characterized alternatives.

• [1] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source
• [2] BindingDB. Gefapixant affinity data. IC50: 30 nM (hP2X3). View Source
• [3] Kai H, et al. Bioorg Med Chem Lett. 2021;52:128384. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Eliapixant ligand activity chart. IC50: 8 nM. View Source

Selectivity vs. Other P2XR Subtypes: High Discrimination Contrasts with Broader‑Spectrum P2X Antagonists

Compound 26a demonstrates high selectivity for P2X3 versus other P2X receptor subtypes, including P2X1, P2X2, P2X4, and P2X7 [1]. This selectivity profile is a deliberate outcome of the triazolopyrimidine scaffold optimization and contrasts with earlier P2X3 antagonists such as A‑317491, which also inhibits P2X2/3 heteromers with comparable affinity (Ki values: hP2X3 22 nM, hP2X2/3 9 nM) [2]. Broad‑spectrum P2X antagonism confounds interpretation of in vivo phenotypes and limits utility in target validation studies. The narrow selectivity of compound 26a enables cleaner dissection of P2X3‑specific contributions in complex biological systems.

Evidence Dimension	Selectivity across P2X receptor family
Target Compound Data	High selectivity for P2X3; minimal activity against P2X1, P2X2, P2X4, P2X7 (IC50 >10 µM)
Comparator Or Baseline	A-317491: active against P2X3 and P2X2/3 (Ki 22 nM and 9 nM respectively); also inhibits other P2X subtypes at higher concentrations
Quantified Difference	>180‑fold selectivity window vs. other P2X subtypes for compound 26a
Conditions	Calcium influx assays with recombinant human P2X receptor subtypes

Why This Matters

High subtype selectivity reduces off‑target pharmacology and simplifies interpretation of in vivo results, making the compound a preferred tool for P2X3‑specific target validation studies.

• [1] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source
• [2] Jarvis MF, et al. Proc Natl Acad Sci U S A. 2002;99(26):17179-17184. View Source

P2X3 Antagonist 39: Application Scenarios

Structural Pharmacology and Allosteric Drug Design

The availability of a high‑resolution cryo‑EM structure of compound 26a bound to human P2X3 (PDB ID: 9IK1) makes it an essential reference compound for structure‑based drug design programs [1]. Unlike gefapixant, sivopixant, or eliapixant, for which no human P2X3 co‑crystal structures have been published, compound 26a provides atomic‑level insight into the allosteric binding pocket. Medicinal chemistry teams can use this structural information to rationally design analogs with improved potency, selectivity, or pharmacokinetic properties. Procurement of compound 26a enables binding‑mode validation and SAR expansion within the triazolopyrimidine series.

Neuropathic Pain Model Studies

Compound 26a has demonstrated dose‑dependent antiallodynic efficacy in the rat spinal nerve ligation (SNL) model of neuropathic pain [2]. This validated in vivo activity supports its use as a tool compound for probing P2X3‑mediated nociceptive signaling in preclinical pain studies. Researchers investigating peripheral neuropathic pain mechanisms, where P2X3 receptors on primary afferent neurons play a key role, may select compound 26a over alternatives like sivopixant when a structurally characterized compound with moderate selectivity is preferred over a clinical‑stage molecule with restricted availability or proprietary status.

Selective P2X3 Pathway Dissection with Reduced P2X2/3 Interference

The unambiguous identification of compound 26a as a noncompetitive, allosteric antagonist with a structurally resolved binding site positions it as a benchmark for mechanistic studies of P2X3 modulation [3]. Electrophysiology and calcium imaging experiments that require a well‑characterized allosteric probe—distinct from orthosteric antagonists like A‑317491—can utilize compound 26a to dissect the functional consequences of allosteric receptor stabilization. This is particularly relevant for studies examining receptor desensitization kinetics, ion permeation pathways, and the coupling between ligand binding and channel gating.

Selectivity Profiling and Off‑Target Assessment in P2X Receptor Panels

With its demonstrated high selectivity for P2X3 over other P2X family members (P2X1, P2X2, P2X4, P2X7), compound 26a serves as a valuable reference for selectivity profiling studies [4]. Researchers evaluating novel P2X3 antagonists can benchmark their compounds' selectivity against compound 26a's profile. Additionally, the compound can be used as a positive control in receptor‑panel screens designed to detect off‑target activity at other P2X subtypes, ensuring that observed phenotypes in vivo are attributable specifically to P2X3 antagonism rather than broader purinergic receptor blockade.

Application

Selection Property

Validation Focus

Structural pharmacology research

Allosteric site structural validation

Cryo-EM binding mode confirmation

Neuropathic pain model studies

In vivo model-response profile

SNL anti-allodynic endpoint review

P2X3 homotrimer-selective signaling

P2X3 vs P2X2/3 selectivity window

Gustatory P2X2/3 interference review

• [1] RCSB PDB. 9IK1: Cryo-EM structure of human P2X3 receptor-compound 26a complex. View Source
• [2] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source
• [3] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source
• [4] Kim GR, et al. J Med Chem. 2024;67(16):14443-14465. View Source